Cas no 83511-07-3 (3,7-Dihydroxy-2-naphthoic acid)

3,7-Dihydroxy-2-naphthoic acid structure
83511-07-3 structure
Product Name:3,7-Dihydroxy-2-naphthoic acid
CAS No:83511-07-3
MF:C11H8O4
MW:204.178823471069
MDL:MFCD00010253
CID:60578
PubChem ID:87568940
Update Time:2024-10-26

3,7-Dihydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,7-Dihydroxy-2-naphthoic acid
    • 3,7-Dihydroxy-2-naphtoic acid
    • 3,7-dihydroxynaphthalene-2-carboxylic acid
    • 3,7-Dihydroxy-2-naphthalenecarboxylic Acid
    • 3,7-Dihydroxy-2-naphthoicacid
    • 2,6-Dihydroxy-3-Naphthoic acid
    • BIK
    • PubChem9419
    • QMWOUSYSNFCKAZ-UHFFFAOYSA-N
    • STL426758
    • BDBM50379183
    • BBL034659
    • SBB037881
    • VZ22995
    • DB04641
    • N955
    • OR322022
    • ST081385
    • 3,7-Dihydroxy-2-naphthalenecarboxylic acid (ACI)
    • D 2516
    • SCHEMBL124773
    • AKOS015856275
    • SR-01000883718
    • DS-18250
    • MFCD00010253
    • NS00068236
    • CHEMBL1231350
    • CS-W015418
    • Q27095380
    • Z1508916288
    • H10875
    • PD005940
    • DTXSID30352988
    • 2,6-DIOXYNAPHTHALENE-3-CARBOXYLIC ACID
    • BP-12429
    • 3,7-Dihydroxy-2-naphthoic acid, 95%
    • AC-10857
    • EN300-6764042
    • 83511-07-3
    • SR-01000883718-1
    • A840595
    • FT-0641906
    • MDL： MFCD00010253
    • Inchi： 1S/C11H8O4/c12-8-2-1-6-5-10(13)9(11(14)15)4-7(6)3-8/h1-5,12-13H,(H,14,15)
    • InChI Key： QMWOUSYSNFCKAZ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC2C(=CC(=CC=2)O)C=1)O

Computed Properties

  • Exact Mass: 204.04200
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 77.8
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Yellow powder Beige crystal
  • Density: 1.535
  • Melting Point: 265 °C±10 °C (dec.) (lit.)
  • Boiling Point: 442.2 °C at 760 mmHg
  • Flash Point: 235.3 °C
  • Refractive Index: 1.761
  • PSA: 77.76000
  • LogP: 1.94920
  • Solubility: Not determined

3,7-Dihydroxy-2-naphthoic acid Security Information

3,7-Dihydroxy-2-naphthoic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3,7-Dihydroxy-2-naphthoic acid Pricemore >>

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3,7-Dihydroxy-2-naphthoic acid Production Method

Production Method 1

92-70-6 92-70-6
83511-07-3 83511-07-3
Reaction Conditions
1.1 Catalysts: Cytochrome P450 ;  90 min
Reference
Biocatalytic synthesis of dihydroxynaphthoic acids by cytochrome P450 CYP199A2
Furuya, Toshiki; et al, Bioscience, 2009, 73(12), 2796-2799

3,7-Dihydroxy-2-naphthoic acid Raw materials

3,7-Dihydroxy-2-naphthoic acid Preparation Products

3,7-Dihydroxy-2-naphthoic acid Related Literature

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